Cas no 59808-54-7 (Ethanediamide, N,N'-bis(2-methyl-5-pyrimidinyl)-)

• Product Name: Ethanediamide, N,N'-bis(2-methyl-5-pyrimidinyl)-
• CAS No: 59808-54-7
• MF: C₁₂H₁₂N₆O₂
• MW: 272.262681007385
• CID: 337237
• PubChem ID: 2830173
• Update Time: 2025-04-19

Ethanediamide, N,N'-bis(2-methyl-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N,N'-bis(2-methyl-5-pyrimidinyl)-
• N,N'-bis(2-methylpyrimidin-5-yl)oxamide
• DTXSID90385272
• 59808-54-7

• Inchi： 1S/C12H12N6O2/c1-7-13-3-9(4-14-7)17-11(19)12(20)18-10-5-15-8(2)16-6-10/h3-6H,1-2H3,(H,17,19)(H,18,20)
• InChI Key： ZETLEXQDLUSPKC-UHFFFAOYSA-N
• SMILES： O=C(C(NC1=CN=C(C)N=C1)=O)NC1=CN=C(C)N=C1

Computed Properties

• Exact Mass: 272.10236
• Monoisotopic Mass: 272.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 109.76